Cas no 207291-85-8 (2-Fluoro-3-(trifluoromethyl)phenol)

2-Fluoro-3-(trifluoromethyl)phenol Properties

Names and Identifiers

• 2-Fluoro-3-(trifluoromethyl)phenol
• Phenol,2-fluoro-3-(trifluoromethyl)-
• 2-fluoro-3-trifluoromethyl phenol
• 2-fluoro-3-trifluoromethyl-phenol
• 436119_ALDRICH
• AC1MC7J7
• AC1Q790H
• ACMC-20anvm
• PubChem4144
• SureCN1125329
• 2-fluoro-3-(trifluoromethyl)-phenol
• DTXSID60372159
• EN300-1932790
• PS-11658
• 207291-85-8
• 2-Fluoro-3-(trifluoromethyl)phenol, 97%
• D97177
• SCHEMBL1125329
• J-013558
• 2-fluoro-3-trifluoromethylphenol
• CS-0194432
• FT-0676181
• AKOS006220720
• SY062427
• Phenol, 2-fluoro-3-(trifluoromethyl)-
• 2-Fluoro-3-hydroxybenzotrifluoride
• MFCD00083554
• BBL102120
• STL555919
• DTXCID70323192
• +Expand

• MDL： MFCD00083554
• InChIKey： DOICLFHNNMXINV-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4F4O/c8-6-4(7(9,10)11)2-1-3-5(6)12/h1-3,12H
• SMILES： C1=CC(=C(C(=C1)O)F)C(F)(F)F

Computed Properties

• Exact Mass: 180.01982
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 180.02
• Heavy Atom Count: 12
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23
• Refractive Index: n20/D 1.443(lit.)
• Boiling Point: 122 °C(lit.)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.431 g/mL at 25 °C(lit.)